Cas no 1823630-50-7 (4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide)

• Product Name: 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide
• CAS No: 1823630-50-7
• MF: C₇H₁₀N₂O₃S₂
• MW: 234.295898914337
• CID: 6309582
• PubChem ID: 121605264
• Update Time: 2025-05-21

4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-194345
• AKOS026743842
• 1823630-50-7
• 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide

• Inchi： 1S/C7H10N2O3S2/c1-3-5(10)6-9-4(2)7(13-6)14(8,11)12/h3H2,1-2H3,(H2,8,11,12)
• InChI Key： CIHUROGDNYJNOM-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(C(CC)=O)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 234.01328453g/mol
• Monoisotopic Mass: 234.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 127Ų

Additional information on 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide

Introduction to 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide (CAS No. 1823630-50-7)

4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1823630-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfonamide derivative combines a thiazole core with functional groups that enhance its potential utility in medicinal applications. The compound's structural features, including its methyl, propanoyl, and sulfonamide substituents, contribute to its unique chemical properties and reactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The thiazole ring is a prominent motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In the case of 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide, the presence of the sulfonamide group at the 5-position introduces additional polar interactions, which can modulate binding affinity and pharmacokinetic profiles. This structural arrangement has been explored in recent studies for its potential role in inhibiting various enzymatic pathways relevant to inflammation, infection, and metabolic disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the propanoyl moiety may engage in hydrophobic interactions with aromatic residues in protein targets, while the sulfonamide group forms hydrogen bonds with polar backbone atoms. Such interactions are critical for designing molecules with enhanced selectivity and reduced off-target effects.

The synthesis of 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide involves multi-step organic transformations, including condensation reactions between thiazole derivatives and acetoacetate esters, followed by functionalization at the 5-position via sulfonation. The use of modern catalytic systems has improved the efficiency of these synthetic routes, allowing for scalable production under controlled conditions. This has opened up opportunities for large-scale screening campaigns and preclinical testing.

In the realm of drug discovery, sulfonamides have long been recognized for their broad spectrum of biological activities. The incorporation of a thiazole scaffold into sulfonamide-based molecules has yielded compounds with promising anti-inflammatory, antimicrobial, and antiviral properties. For instance, derivatives of this class have shown inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in tissue degradation during pathological processes such as cancer metastasis and rheumatoid arthritis.

Emerging research highlights the potential of 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide as a lead compound for further optimization. By leveraging structure-based drug design principles, chemists have identified analogs with improved solubility and metabolic stability. These modifications are essential for advancing candidates into clinical trials, where pharmacokinetic parameters play a pivotal role in determining therapeutic efficacy.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Thiazoles, in particular, have been extensively studied due to their structural versatility and biological relevance. The presence of sulfur in the thiazole ring imparts unique electronic properties that influence reactivity and binding affinity. In 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide, these properties are complemented by the electron-withdrawing nature of the sulfonamide group, which enhances interactions with biological targets.

Recent publications have demonstrated the utility of this compound in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The ease with which derivatives can be generated through modular synthetic strategies allows for rapid exploration of chemical space. This approach has been particularly valuable in targeting complex diseases where multiple pathways are involved.

The pharmacological profile of 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide is being actively investigated in cell-based assays and animal models. Preliminary data suggest that it modulates key signaling pathways associated with disease progression. For example, its ability to inhibit certain kinases has been linked to reduced tumor growth in preclinical studies. Such findings underscore the importance of continued research into this class of compounds.

From a synthetic chemistry perspective, one notable aspect of 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide is its amenability to functional group interconversions. This flexibility allows researchers to explore diverse chemical modifications without significantly altering the core scaffold. Such adaptability is crucial for optimizing lead compounds during drug development pipelines.

The growing interest in thiazole-based sulfonamides is also driven by their potential as scaffolds for next-generation therapeutics. By integrating insights from structural biology and computational modeling, scientists are designing molecules that can precisely target disease-causing proteins or enzymes. The unique combination of features in 4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide positions it as a promising candidate for further exploration.

In conclusion,4-Methyl-2-propanoyl-1,3-thiazole-5-sulfonamide (CAS No. 1823630-50-7) represents an exciting avenue in pharmaceutical research due to its structural complexity and potential biological activities. Ongoing studies continue to uncover new applications for this compound and its derivatives across various therapeutic areas. As our understanding of molecular interactions advances,thiazole sulfonamides like this one are likely to play an increasingly important role in addressing unmet medical needs.